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Status: Operational Ticket Focus: Molybdenum Hexafluoride (MoF6) Flow Rate & Uniformity
Audience: Process Engineers, Materials Scientists, Semiconductor R&D

Core Directive: The Physics of MoF6 Flow

Optimizing MoF6 flow is not merely about adjusting a Mass Flow Controller (MFC). It is a battle
against the Etch-Deposition Competitive Mechanism. Unlike standard precursors (e.g., TMA for
Al203), MoF6 is highly electronegative and can act as an etchant (releasing fluorine) as easily
as it acts as a precursor.

The "Goldilocks" Flow Regime:

* Flow Too Low (Starvation): Leads to "bowl!" non-uniformity (edge-thick, center-thin) due to
precursor depletion before reaching the wafer center.
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e Flow Too High (Etching/Haze): Excess MoF6 accumulates fluorine on the surface.[1] Instead
of depositing Mo, it forms volatile sub-fluorides (MoF5, MoF4) or etches the underlying
Silicon/Oxide, leading to "volcano” profiles (center-thick) or surface roughness.

Mechanism Visualization

The following diagram illustrates the feedback loop between flow rate, boundary layer
thickness, and the competing surface reactions.
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Figure 1: The delicate balance of MoF6 kinetics. Excess flow increases partial pressure but
risks shifting the reaction from growth to etching.

Troubleshooting Guide: Non-Uniformity Signhatures

Use this diagnostic matrix to identify the root cause of film variation based on wafer topology.

Scenario A: The "Bullseye" (Center-Thick / Edge-Thin)

» Diagnosis:Jetting Effect or Thermal Non-Uniformity.

e Physics: The precursor jet hits the center of the wafer with high momentum, thinning the
boundary layer locally and increasing the deposition rate at the center. Alternatively, the
center is hotter than the edges (Mo deposition is thermally activated).

o Corrective Action:
o Reduce MoF6 Flow: Lower the Reynolds number to stabilize laminar flow.

o Increase Showerhead Gap: Increasing the distance allows the gas to expand and diffuse
before hitting the substrate.
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o Check Carrier Gas: Switch from N2 to Ar (or mix) to alter thermal conductivity and

diffusivity.

Scenario B: The "Bowl" (Edge-Thick / Center-Thin)

o Diagnosis:Reactant Starvation (Depletion).

e Physics: MoF6 is being consumed rapidly at the edges of the wafer. By the time the gas
stream reaches the center, the partial pressure of MoF6 drops below the saturation
threshold.

e Corrective Action:

o Increase MoF6 Flow: But do so incrementally (0.5 sccm steps) to avoid triggering the

etching regime.

o Dilution: Increase the carrier gas flow (Ar/H2) without changing the MoF6 flow. This
increases the total velocity, pushing fresh reactants to the center faster (reducing

residence time).

Scenario C: Haze or Particles

o Diagnosis:Gas Phase Nucleation.

e Physics: The reaction is occurring above the wafer rather than on it. This happens when the
chamber pressure is too high relative to the flow rate, causing collisions in the gas phase.

e Corrective Action:

o Drop Reactor Pressure: Lower pressure increases the mean free path, suppressing gas-
phase collisions.

o Line Heating Check: Ensure MoF6 lines are heated >35°C. MoF6 boils at ~34°C; cold
spots cause liquid condensation, which then "burps” into the chamber, causing massive

overdosing and patrticles.

Protocol: The Self-Validating Saturation Curve
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Objective: Determine the optimal MoF6 dose time/flow for ALD (Atomic Layer Deposition) to
ensure perfect conformality without etching.

Prerequisites:

e Substrate: 300mm Si wafer with 200nm Thermal Oxide (SiO2).
o Metrology: Ellipsometer or XRR (X-Ray Reflectivity).

e Base Pressure: < 10"-6 Torr.

Step-by-Step Workflow:

¢ Fix the Co-Reactant: Set your reductant (e.g., Si2H6 or H2S) pulse to a known saturation
value (e.g., 2 seconds).

o Variable MoF6 Dose: Perform 5 separate runs with varying MoF6 pulse times:

Run 1: 0.2s

[¢]

[e]

Run 2: 0.5s

Run 3: 1.0s

[e]

Run 4: 2.0s

o

Run 5: 4.0s

[¢]

e Purge Lock: Maintain a constant purge time (e.g., 10s Ar) to ensure no CVD-component
affects the data.

« Plot the Data: Graph Growth Rate (A/cycle) vs. MoF6 Dose (Torr*s).
Interpretation (The "Self-Check"):
e Region 1 (Linear Rise): Unsaturated. Flow/Time is too low.

e Region 2 (Plateau):The Process Window. The growth rate is constant despite increasing
dose. Set your process flow here.
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» Region 3 (Dip or Spike):
o Spike: CVD component (Purge too short).
o Dip:Etching Regime. You are overdosing MoF6, and it is etching the film.

Data Summary Table: Typical MoF6 Process Windows

Parameter ALD (MoS2) CVD (Mo Metal) Critical Limit

>500 sccm risks
MoF6 Flow 10 - 50 sccm 50 - 200 sccm

etching

High pressure
Pressure 1-5Torr 10 - 50 Torr

promotes haze

<17.5°C condenses
Temp 150°C - 200°C 400°C - 600°C

precursor
Lines Temp >40°C >40°C CRITICAL SAFETY

Advanced FAQs

Q1: Why is my MoF6 flow fluctuating despite a stable setpoint? A: MoF6 is a liquid at room
temperature (Boiling Point ~34°C) [1]. If your delivery lines are at 20-25°C, the precursor is
condensing inside the MFC or the lines.

e Solution: Heat trace the entire delivery line from the ampoule to the chamber to 45°C-50°C.
The MFC must be rated for high-temperature operation.

Q2: Can | use Silicon substrates directly? A: Caution is advised. MoF6 reacts violently with
Silicon (Si) to form volatile SiF4 gas [2].

e 2 MoF6(g) + 3 Si(s) -> 2 Mo(s) + 3 SiF4(qg)
e This reaction is exothermic and causes severe pitting/roughness.

e Solution: Use a barrier layer (TiN or AI203) or establish a "seed" layer using a different
chemistry before introducing MoF6.
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Q3: My film resistivity is too high. Is flow rate the culprit? A: Likely yes, but indirectly. High

resistivity often comes from Fluorine incorporation.

e Mechanism:[2][3] If the MoF6 flow is too high relative to the reductant (H2 or Si2H6), the

fluorine is not fully scavenged.

e Solution: Increase the Reductant-to-Precursor Ratio. Do not just lower MoF6; increase the

H2/SiH4 flow to ensure complete reduction of the Mo-F bonds.

Troubleshooting Logic Map
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Figure 2: Rapid diagnostic flowchart for MoF6 deposition anomalies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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